Cas no 60832-07-7 (Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-)
60832-07-7 structure
Product Name:Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
CAS No:60832-07-7
MF:C5H9N5O
MW:155.157859563828
CID:2834992
PubChem ID:12283053
Update Time:2025-04-21
Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 60832-07-7
- DTXSID50484174
- Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)-
- DTXCID20434984
-
- Inchi: 1S/C5H9N5O/c1-3-4(2)10(9-7-3)8-5(6)11/h1-2H3,(H3,6,8,11)
- InChI Key: PJCWDUOILTVAJR-UHFFFAOYSA-N
- SMILES: O=C(N)NN1C(C)=C(C)N=N1
Computed Properties
- Exact Mass: 155.08070993Da
- Monoisotopic Mass: 155.08070993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 85.8Ų
Urea, (4,5-dimethyl-1H-1,2,3-triazol-1-yl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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